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Introduction
Cell adhesion, the process by which cells interact and attach to neighboring cells or the

extracellular matrix (ECM), is fundamental to tissue development, immune response, and

wound healing. Dysregulation of these processes is a hallmark of diseases such as cancer

metastasis and fibrosis. The bacterial protein Invasin, derived from enteropathogenic Yersinia

species, offers a powerful tool for studying these mechanisms.[1][2] Invasin binds with high

affinity to a subset of β1 integrins on the surface of mammalian cells, initiating downstream

signaling cascades that mediate strong cell adhesion and cytoskeletal reorganization.[3]

Purified recombinant fragments of invasin, particularly the C-terminal domain (e.g., Inv192),

are sufficient to mediate this binding and can be immobilized on culture surfaces to create a

defined and reproducible substrate for cell adhesion assays.[1][4]

Principle of the Assay
This assay quantifies cell adhesion by seeding cells onto a surface coated with purified

invasin. Invasin acts as a specific ligand for β1 integrins, promoting robust cell attachment.

The basic workflow involves:

Immobilization: Purified invasin is coated onto the wells of a microplate.

Blocking: Any remaining non-specific binding sites on the surface are blocked.
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Cell Seeding: A suspension of the cells of interest is added to the coated wells.

Adhesion: During incubation, cells expressing the appropriate β1 integrins adhere to the

invasin-coated surface.

Washing: Non-adherent cells are removed through a series of gentle washes.

Quantification: The number of adherent cells is determined using a suitable detection

method, such as colorimetric or fluorescence-based assays.

This system provides a specific and controlled environment to study integrin-mediated

adhesion, screen for potential therapeutic modulators, and investigate the cellular machinery of

cell-matrix interactions.

Applications
Integrin Signaling Research: Provides a specific ligand-receptor model to dissect the

signaling pathways downstream of β1 integrin activation.

Drug Discovery: Enables high-throughput screening for small molecules or antibodies that

inhibit or enhance integrin-mediated cell adhesion, which is relevant for oncology and

inflammatory diseases.

Biomaterial Development: Used to assess the biocompatibility and cell-adhesive properties

of novel materials functionalized with adhesion ligands.

Defined Cell Culture Substrate: Serves as a defined, animal-free alternative to complex

matrices like Matrigel for the 2D culture and expansion of primary epithelial cells and

organoids.[5][6]

Invasin-Integrin Signaling Pathway
The binding of immobilized invasin to β1 integrins on the cell surface triggers the clustering of

integrin receptors. This clustering initiates a signaling cascade, starting with the recruitment

and autophosphorylation of Focal Adhesion Kinase (FAK). Activated FAK then recruits and

activates Src family kinases, leading to the phosphorylation of numerous downstream targets.
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This cascade culminates in the reorganization of the actin cytoskeleton, leading to cell

spreading and the formation of stable focal adhesions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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